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Compound of Interest

Compound Name: lithocholoyl-CoA

Cat. No.: B15551981

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the commercial sources for high-purity
lithocholoyl-CoA, a critical research tool for studying bile acid metabolism and signaling.
Detailed application notes and experimental protocols are included to facilitate its use in
metabolic studies, particularly in the context of nuclear receptor activation.

Commercial Sources and Product Specifications

Lithocholoyl-CoA is a specialized biochemical that is not as widely available as its precursor,
lithocholic acid. Based on current catalog information, MedChemExpress is a potential
commercial supplier. Researchers are advised to directly inquire with suppliers for the most up-
to-date information on purity, available forms (e.g., salt or free acid), and lot-specific certificates
of analysis.
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Supplier

Product Catalog

Name Number

Purity

CAS
Number

Formulation

MedChemEx

press

Lithocholoyl- HY-141474

CoA (example)

>99%
(anticipated)

Lyophilized
powder 34125-94-3

(anticipated)

Other
Potential

Suppliers

Researchers
are
encouraged
to inquire with
other major
biochemical
suppliers
such as
Sigma-
Aldrich,
Cayman
Chemical,
and Avanti
Polar Lipids,
as they may
offer custom
synthesis

services.

Note: The information in the table is based on available data and should be confirmed with the

supplier before ordering.

Storage and Handling of Acyl-CoA Standards

Acyl-CoA thioesters, including lithocholoyl-CoA, are susceptible to hydrolysis and

degradation. Proper storage and handling are crucial to maintain their integrity.

o Long-term Storage: For optimal stability, lithocholoyl-CoA should be stored as a lyophilized

powder at -20°C or -80°C, desiccated, and protected from light.
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» Reconstitution: Reconstitute the lyophilized powder in a suitable aqueous buffer (e.g., PBS,
pH 7.2) or water. To minimize degradation, prepare fresh solutions for each experiment and
avoid repeated freeze-thaw cycles.

o Solution Stability: Aqueous solutions of acyl-CoAs are generally stable for short periods
when stored on ice. For longer-term storage of solutions, it is recommended to aliquot and
freeze at -80°C.

Application Note: Lithocholoyl-CoA in Nuclear
Receptor Signhaling

Lithocholic acid (LCA), the metabolic precursor to lithocholoyl-CoA, is a potent signaling
molecule that activates nuclear receptors, including the Vitamin D Receptor (VDR) and the
Pregnane X Receptor (PXR). The biological activities of LCA are intrinsically linked to its
conversion to the CoA thioester, which is a key step in its further metabolism and potential
interaction with cellular pathways.

Lithocholoyl-CoA and Vitamin D Receptor (VDR)
Signaling

LCA is a known agonist of the VDR.[1][2] Activation of VDR by LCA in the intestine plays a role
in regulating intestinal barrier function and innate immunity. The conversion of LCA to
lithocholoyl-CoA is a critical step for its subsequent conjugation with amino acids (glycine or

taurine) for excretion. This metabolic process is intertwined with VDR signaling, creating a
feedback loop that modulates bile acid homeostasis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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lithocholoyl-coa-standard]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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